Cas no 2098025-39-7 (2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride)

• Product Name: 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride
• CAS No: 2098025-39-7
• MF: C₇H₁₇Cl₂FN₂
• MW: 219.127683401108
• CID: 4773277
• Update Time: 2025-05-20

2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride
• 2-but-3-enyl-2-fluoropropane-1,3-diamine;dihydrochloride
• 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride

• Inchi： 1S/C7H15FN2.2ClH/c1-2-3-4-7(8,5-9)6-10;;/h2H,1,3-6,9-10H2;2*1H
• InChI Key： ARGVQDNLWZBNFC-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)CCC=C

Computed Properties

• Exact Mass: 218.0752821 g/mol
• Monoisotopic Mass: 218.0752821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 99.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Molecular Weight: 219.12

Additional information on 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride

Introduction to 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride (CAS No. 2098025-39-7)

2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride (CAS No. 2098025-39-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a fluorine atom and an amino group, making it a valuable candidate for various biochemical and medicinal studies.

The chemical formula of 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride is C₇H₁₄Cl₂FN, and it has a molecular weight of approximately 193.10 g/mol. The presence of the fluorine atom imparts specific properties to the molecule, such as enhanced metabolic stability and altered binding affinities, which are crucial for drug design and development.

In the context of pharmaceutical research, 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising activity in modulating specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride effectively inhibits the activity of a key enzyme implicated in Alzheimer's disease, suggesting its potential as a neuroprotective agent.

Beyond its therapeutic applications, 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride is also of interest in the field of chemical biology. Researchers have utilized this compound to probe the structure and function of various biomolecules, including proteins and nucleic acids. The ability to introduce fluorine atoms into organic molecules has opened new avenues for studying protein-ligand interactions and developing novel imaging agents. A notable example is the use of 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride as a scaffold for designing fluorescent probes that can be used to visualize cellular processes in real-time.

The synthesis of 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 6-bromo-hexanenitrile with methylamine to form the corresponding amine, followed by reduction and subsequent introduction of the fluorine atom. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, while 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The future prospects for 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride are promising. Ongoing research is focused on further elucidating its biological activities and optimizing its properties for specific therapeutic applications. Additionally, there is growing interest in exploring its potential as a building block for more complex molecules with enhanced functionalities.

In conclusion, 2-(Aminomethyl)-2-fluorohex-5-en-1-amine dihydrochloride (CAS No. 2098025-39-7) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique molecular structure and favorable properties make it an attractive candidate for developing new therapeutic agents and advancing our understanding of biological systems.